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Compound of Interest

Compound Name: Desmethoxy Ranolazine-d5

CAS No.: 1794788-57-0

Cat. No.: B587992

Get Quote

Ranolazine is an anti-anginal medication primarily used to treat chronic stable angina pectoris.

[1][2] Its mechanism of action involves the inhibition of the late inward sodium current (INa) in

cardiac cells, which helps to reduce intracellular sodium and calcium overload, thereby

improving myocardial function.[2][3] The development and quality control of such a therapeutic

agent require a thorough understanding of its metabolic fate and potential impurities. One such

related compound is Desmethoxy Ranolazine, a known impurity or metabolite of Ranolazine.[4]

For researchers and drug development professionals, accurately quantifying these related

compounds in biological matrices or in the active pharmaceutical ingredient (API) is critical for

pharmacokinetic, safety, and purity assessments. This is where stable isotope-labeled internal

standards become indispensable. This guide provides a comprehensive technical overview of

Desmethoxy Ranolazine-d5, a deuterated analog designed for use as a reference standard in

sensitive analytical assays.

Chemical Identity and Physicochemical Properties
The use of a stable isotope-labeled internal standard is the gold standard for quantitative mass

spectrometry assays. Desmethoxy Ranolazine-d5 is chemically identical to Desmethoxy
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Ranolazine, except that five hydrogen atoms have been replaced with deuterium. This

substitution results in a higher mass, allowing it to be distinguished from the non-labeled

analyte by a mass spectrometer, while ensuring it behaves almost identically during sample

preparation and chromatographic separation.

Table 1: Core Chemical Identifiers and Properties

Property
Desmethoxy Ranolazine-
d5

Desmethoxy Ranolazine
(non-labeled)

CAS Number 1794788-57-0[5] 755711-09-2[4][6]

Molecular Formula C₂₃H₂₆D₅N₃O₃[5] C₂₃H₃₁N₃O₃[4][6]

Molecular Weight 402.54 g/mol [5] 397.5 g/mol [6]

IUPAC Name

N-(2,6-dimethylphenyl)-2-[4-(2-

hydroxy-3-

phenoxypropyl)piperazin-1-

yl]acetamide-d5

N-(2,6-dimethylphenyl)-2-[4-(2-

hydroxy-3-

phenoxypropyl)piperazin-1-

yl]acetamide[6]

Common Synonyms
Ranolazine Desmethoxy

Impurity-d5

Ranolazine Desmethoxy

Impurity, Ranolazine Related

Compound B[4]

The Scientific Rationale: Application in Quantitative
Bioanalysis
The primary application of Desmethoxy Ranolazine-d5 is as an internal standard (IS) for

chromatography-based quantitative assays, particularly Liquid Chromatography with Tandem

Mass Spectrometry (LC-MS/MS). The rationale for using a stable isotope-labeled IS is rooted in

its ability to provide the highest possible accuracy and precision.

Causality Behind Experimental Choice: During sample preparation (e.g., protein precipitation,

liquid-liquid extraction, or solid-phase extraction) and analysis, some of the analyte may be lost.

Because the deuterated standard has nearly identical physicochemical properties to the non-

labeled analyte, it experiences the same degree of loss. By adding a known amount of

Desmethoxy Ranolazine-d5 to every sample at the beginning of the workflow, the ratio of the
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analyte's mass spectrometry signal to the internal standard's signal can be used for

quantification. This ratio remains constant regardless of extraction recovery, effectively

correcting for sample loss and any variations in mass spectrometer response (ion suppression

or enhancement).

Parent Drug & Metabolite Relationship

Analytical Application

Ranolazine
(Parent Drug)

Metabolism /
Impurity Formation

 In-vivo / Synthesis

Desmethoxy Ranolazine
(Analyte)

LC-MS/MS Analysis

Quantification Target

Desmethoxy Ranolazine-d5
(Internal Standard)
CAS: 1794788-57-0

Reference for Quantification

Quantitative Bioanalytical Workflow

Plasma Sample
(Calibrator, QC, Unknown)

Spike with
Desmethoxy Ranolazine-d5

(Internal Standard)

Protein Precipitation
(e.g., Acetonitrile)

LC-MS/MS Analysis
(MRM Mode)

Calculate Peak Area Ratio
(Analyte / IS)

& Determine Concentration
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b587992/docs?utm_src=pdf-body-img#introduction-the-role-of-metabolites-and-labeled-standards-in-drug-development
https://www.benchchem.com/product/b587992?utm_src=pdf-custom-synthesis#bc-rfq
https://oldweb.dibru.ac.in/wp-content/uploads/2022/05/Review_04.pdf
https://www.medchemexpress.com/ranolazine.html
https://www.medchemexpress.com/ranolazine-d5.html
https://clearsynth.com/product/desmethoxy-ranolazine
https://www.pharmaffiliates.com/en/parentapi/ranolazine-impurities
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethoxy-Ranolazine
https://pubchem.ncbi.nlm.nih.gov/compound/Desmethoxy-Ranolazine
https://www.benchchem.com/product/b587992/docs#introduction-the-role-of-metabolites-and-labeled-standards-in-drug-development
https://www.benchchem.com/product/b587992/docs#introduction-the-role-of-metabolites-and-labeled-standards-in-drug-development
https://www.benchchem.com/product/b587992/docs#introduction-the-role-of-metabolites-and-labeled-standards-in-drug-development
https://www.benchchem.com/product/b587992/docs#introduction-the-role-of-metabolites-and-labeled-standards-in-drug-development
https://www.benchchem.com/product/b587992?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587992?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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